Cas no 1121-78-4 (6-methylpyridin-3-ol)

• Product Name: 6-methylpyridin-3-ol
• CAS No: 1121-78-4
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00006339
• CID: 40810
• PubChem ID: 87571128
• Update Time: 2025-04-18

6-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methylpyridine
• 6-Methyl-3-pyridinol
• 2-Methyl-5-hydroxypyridine
• 3-Pyridinol, 6-methyl-
• 6-Methylpyridin-3-ol
• 3-Hydroxy-6-methylpyridine
• 5-Hydroxy-2-picoline
• 6-methyl-3-pyridino
• 2-METHYL-5-HYDROXY PYRIDINE
• 6-METHYL-3-HYDROXYPYRIDINE
• CHEMBL134979
• NSC-27963
• 2-methyl-5-pyridinol
• 5-Hydroxy-2-methylpyridine (5-Hydroxy-2-picoline)
• DHLUJPLHLZJUBW-UHFFFAOYSA-
• PB30543
• 5-hydroxy-2-methylpridine
• 5-21-02-00139 (Beilstein Handbook Reference)
• F0001-0268
• 5-Hydroxy-2-methylpyridine, 99%
• CAS-1121-78-4
• H0763
• EN300-55469
• 2-methyl-5hydroxypyridine
• HYDROXY-6-METHYLPYRIDINE, 3-
• MFCD00006339
• NSC 27963
• 3-hydroxy-6-methyl-pyridine
• AM20061678
• STR03888
• InChI=1/C6H7NO/c1-5-2-3-6(8)4-7-5/h2-4,8H,1H3
• SY007644
• SCHEMBL104940
• 2-methyl-5-hydroxy-pyridine
• 3-PYRIDOL, 6-METHYL-
• FT-0620467
• W-204773
• UNII-UKE16JP1JR
• 5-hydroxypicoline
• 5-hydroxy-2-methyl-pyridine
• EINECS 214-337-8
• AC-5086
• NSC27963
• CS-W004681
• 6-methyl-pyridine-3-ol
• DTXSID4051580
• Z838078132
• DTXCID8030132
• CL0058
• AKOS007930884
• AC-907/25014124
• NS00023606
• BRN 0107077
• Tox21_304013
• 5-hydroxy-2-methyl pyridine
• NCGC00357226-01
• 1121-78-4
• 6-methyl-3-hydroxy-pyridine
• BP-10108
• UKE16JP1JR
• 6-Methyl-pyridin-3-ol
• Q27291117
• 6-Methyl-3-hydroxypyridine; 6-Methyl-3-pyridinol; NSC 27963
• 6-Methyl-3-pyridol; 2-Methyl-5-hydroxypyridine; 2-Methyl-5-pyridinol; 3-Hydroxy-6-methylpyridine; 5-Hydroxy-2-methylpyridine; 5-Hydroxy-2-picoline
• FH35512
• 6-methylpyridin-3-ol

• MDL： MFCD00006339
• Inchi： 1S/C6H7NO/c1-5-2-3-6(8)4-7-5/h2-4,8H,1H3
• InChI Key： DHLUJPLHLZJUBW-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)C=C1
• BRN： 107077

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Color/Form: Yellowish powder.
• Density: 1.1143 (rough estimate)
• Melting Point: 168-170 °C (lit.)
• Boiling Point: 204.59°C (rough estimate)
• Flash Point: 295.8 ºC at 760 mmHg
• Refractive Index: 1.5040 (estimate)
• Solubility: dichloromethane: soluble
• PSA: 33.12000
• LogP: 1.09560
• Solubility: Not determined

6-methylpyridin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39-S24/25
• RTECS：UU7714900
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S39
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines